Cas no 10449-66-8 (5-Methoxyfuran-2(5H)-one)

• Product Name: 5-Methoxyfuran-2(5H)-one
• CAS No: 10449-66-8
• MF: C₅H₆O₃
• MW: 114.099341869354
• CID: 207448
• PubChem ID: 112042
• Update Time: 2025-04-19

5-Methoxyfuran-2(5H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Methoxyfuran-2(5H)-one
• 2(5H)-Furanone,5-methoxy-
• 5-Methoxy-2(5H)-furanone
• 5-Methoxy-2,5-dihydrofuran-2-one
• 10449-66-8
• 2(5H)-Furanone, 5-methoxy-
• EINECS 233-933-9
• DTXSID20908998
• 2,5-Dihydro-5-methoxy-2-furanone
• NS00053189
• 5-Methoxy-2(5H)-furanone #
• 5(RS)-methoxy-2,5-dihydrofuran-2-one
• 2-methoxy-2H-furan-5-one
• SCHEMBL980478

• Inchi： 1S/C5H6O3/c1-7-5-3-2-4(6)8-5/h2-3,5H,1H3
• InChI Key： LRHFWTSUYLXTPU-UHFFFAOYSA-N
• SMILES： O1C(C=CC1OC)=O

Computed Properties

• Exact Mass: 114.03168
• Monoisotopic Mass: 114.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides